1-(4-methoxyphenyl)-4-propoxyphthalazine

• IUPAC Name: 1-(4-methoxyphenyl)-4-propoxyphthalazine
• InChI: InChI=1S/C18H18N2O2/c1-3-12-22-18-16-7-5-4-6-15(16)17(19-20-18)13-8-10-14(21-2)11-9-13/h4-11H,3,12H2,1-2H3
• InChI Key: YRBNVGCVRGTFNB-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=NN=C(C2=CC=CC=C21)C3=CC=C(C=C3)OC
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol

Description

1-(4-Methoxyphenyl)-4-propoxyphthalazine is a heterocyclic compound featuring a phthalazine core substituted with a 4-methoxyphenyl group at position 1 and a propoxy group at position 2. Phthalazine derivatives are of significant interest in medicinal and materials chemistry due to their diverse biological activities, including anticancer, anti-inflammatory, and antioxidant properties .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Phthalazine Derivatives

1-[4-(Benzyloxy)phenoxy]-4-(4-methylphenyl)phthalazine ()

• Structure: Phthalazine core with 4-methylphenyl (position 4) and 4-(benzyloxy)phenoxy (position 1) groups.
• Key Differences: Replacing the propoxy group with a benzyloxy-phenoxy moiety increases steric bulk, which may reduce membrane permeability compared to the target compound. The methyl group on the phenyl ring (vs.

1-Benzoyl-4-(4-methylphenyl)phthalazine ()

• Structure : Benzoyl group at position 1 and 4-methylphenyl at position 3.
• Key Differences : The benzoyl group introduces a carbonyl functionality, enhancing hydrogen-bonding capacity but reducing hydrophobicity relative to the methoxyphenyl group in the target compound. This substitution could shift biological activity toward enzyme inhibition .

Methoxyphenyl-Containing Non-Phthalazine Compounds

(E)-3-(4-Hydroxyphenyl)-1-(4-Methoxyphenyl)prop-2-en-1-one (Chalcone Derivative, )

• Structure : Chalcone backbone with 4-methoxyphenyl (Ring A) and 4-hydroxyphenyl (Ring B).
• Biological Activity : Demonstrates potent anti-inflammatory and antioxidant effects via Nrf2/ARE pathway activation. EC50 for H2O2-induced oxidative stress protection in PC12 cells: <10 µM .
• Comparison : The α,β-unsaturated ketone in chalcones enables Michael addition-mediated antioxidant activity, a mechanism absent in phthalazines. The target compound’s phthalazine core may favor intercalation or π-π stacking in biological targets.

Avobenzone (1-(4-Methoxyphenyl)-3-(4-tert-Butylphenyl)propane-1,3-dione, )

• Structure : Dibenzoylmethane derivative with methoxy and tert-butyl groups.
• Application : UV-A absorber in sunscreens. Melting point: 81–86°C; molecular weight: 310.39 g/mol .
• Comparison: The diketone structure in Avobenzone facilitates UV absorption via keto-enol tautomerism, a property irrelevant to the phthalazine-based target compound. However, both share methoxyphenyl groups that enhance stability against photodegradation.

Heterocyclic Systems with Methoxy/Phenoxy Substituents

1-(4-Methoxyphenyl)propan-2-amine ()

• Structure : Amphetamine analog with methoxyphenyl and amine groups.
• Application : Psychoactive properties; regulated under controlled substances laws .
• Comparison: The primary amine and lack of a heterocyclic core distinguish it from the target compound. Methoxy substitution in both compounds may influence receptor binding, but the phthalazine core likely directs activity toward non-neurological targets.

2-[(5-{1-[(4-Methoxyphenyl)sulfonyl]-4-piperidinyl}-4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methylphenyl)acetamide ()

• Structure : Hybrid triazole-piperidine scaffold with sulfonyl and methoxyphenyl groups.
• Biological Activity : Synthesized via microwave-assisted methods (yield: 85–92%; time: 15–20 min) .

Data Table: Key Comparative Metrics

Compound	Core Structure	Substituents	Molecular Weight (g/mol)	Key Activity/Property	Source
1-(4-Methoxyphenyl)-4-propoxyphthalazine	Phthalazine	4-Methoxyphenyl, Propoxy	Not reported	Potential anticancer/anti-inflammatory	—
1-[4-(Benzyloxy)phenoxy]-4-(4-methylphenyl)phthalazine	Phthalazine	4-Methylphenyl, Benzyloxy-phenoxy	438.5 (calculated)	Not reported
(E)-3-(4-Hydroxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one	Chalcone	4-Methoxyphenyl, 4-Hydroxyphenyl	268.3	Antioxidant (EC50 <10 µM)
Avobenzone	Dibenzoylmethane	4-Methoxyphenyl, 4-tert-Butyl	310.39	UV-A absorption